Cas no 1499710-33-6 (N-methyl-N-{2-(1H-pyrazol-1-yl)phenylmethyl}hydroxylamine)

• Product Name: N-methyl-N-{2-(1H-pyrazol-1-yl)phenylmethyl}hydroxylamine
• CAS No: 1499710-33-6
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6288781
• PubChem ID: 82608522
• Update Time: 2025-05-19

N-methyl-N-{2-(1H-pyrazol-1-yl)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-{2-(1H-pyrazol-1-yl)phenylmethyl}hydroxylamine
• N-methyl-N-{[2-(1H-pyrazol-1-yl)phenyl]methyl}hydroxylamine
• 1499710-33-6
• EN300-1768688

• Inchi： 1S/C11H13N3O/c1-13(15)9-10-5-2-3-6-11(10)14-8-4-7-12-14/h2-8,15H,9H2,1H3
• InChI Key： YSOZFZMJZXLXFZ-UHFFFAOYSA-N
• SMILES： ON(C)CC1C=CC=CC=1N1C=CC=N1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-methyl-N-{2-(1H-pyrazol-1-yl)phenylmethyl}hydroxylamine

Comprehensive Overview of N-methyl-N-{2-(1H-pyrazol-1-yl)phenylmethyl}hydroxylamine (CAS No. 1499710-33-6)

N-methyl-N-{2-(1H-pyrazol-1-yl)phenylmethyl}hydroxylamine (CAS No. 1499710-33-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole ring and a hydroxylamine functional group, makes it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The compound’s CAS number 1499710-33-6 serves as a critical identifier for regulatory and scientific documentation.

In recent years, the demand for N-methyl-N-{2-(1H-pyrazol-1-yl)phenylmethyl}hydroxylamine has surged due to its role in small-molecule drug development. Its ability to act as a building block for complex pharmacophores aligns with the growing trend of precision medicine and targeted therapies. The compound’s pyrazole moiety is particularly noteworthy, as pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This has led to a spike in searches for "pyrazole-based compounds in drug design" and "hydroxylamine derivatives in medicinal chemistry."

The synthesis of CAS No. 1499710-33-6 involves multi-step organic reactions, often starting from commercially available 2-(1H-pyrazol-1-yl)benzaldehyde. Key steps include reductive amination and N-methylation, which are well-documented in peer-reviewed literature. Optimizing these processes is a hot topic in green chemistry, as researchers aim to reduce waste and improve yields. Questions like "how to synthesize N-methyl-N-hydroxylamine derivatives" and "scalable routes for pyrazole intermediates" frequently appear in academic and industrial forums.

From an analytical perspective, N-methyl-N-{2-(1H-pyrazol-1-yl)phenylmethyl}hydroxylamine is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research and commercial use. The rise of AI-driven drug discovery has further amplified interest in such compounds, with queries like "machine learning for optimizing chemical synthesis" gaining traction. This intersection of computational chemistry and experimental validation highlights the compound’s relevance in modern science.

Beyond pharmaceuticals, CAS No. 1499710-33-6 finds niche applications in material science and catalysis. Its chelating properties make it a candidate for designing ligands in transition-metal catalysis, a field pivotal to sustainable industrial processes. Searches for "pyrazole ligands in catalysis" and "hydroxylamine applications beyond pharma" reflect this broadening scope. As industries prioritize eco-friendly alternatives, the compound’s potential in green catalysis is a promising avenue.

In summary, N-methyl-N-{2-(1H-pyrazol-1-yl)phenylmethyl}hydroxylamine (CAS No. 1499710-33-6) exemplifies the synergy between structural complexity and functional versatility. Its role in drug discovery, catalysis, and material innovation positions it as a compound of enduring scientific and industrial value. As research evolves, so too will its applications, driven by advancements in synthetic methodologies and computational tools.